Cas no 69816-04-2 (Methyl 5-(chlorosulfonyl)thiophene-3-carboxylate)

• Product Name: Methyl 5-(chlorosulfonyl)thiophene-3-carboxylate
• CAS No: 69816-04-2
• MF: C₆H₅ClO₄S₂
• MW: 240.684498548508
• CID: 4728608
• PubChem ID: 43414198
• Update Time: 2024-03-01

Methyl 5-(chlorosulfonyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(chlorosulfonyl)thiophene-3-carboxylate
• IRUQLKHEXLBHKZ-UHFFFAOYSA-N
• NE59784
• Methyl 5-(chlorosulfonyl)thiophene-3-carboxylate

• Inchi： 1S/C6H5ClO4S2/c1-11-6(8)4-2-5(12-3-4)13(7,9)10/h2-3H,1H3
• InChI Key： IRUQLKHEXLBHKZ-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C(=O)OC)=CS1)(=O)=O

Computed Properties

• Exact Mass: 239.9317787g/mol
• Monoisotopic Mass: 239.9317787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.1
• XLogP3: 1.8

Methyl 5-(chlorosulfonyl)thiophene-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives